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Compound of Interest

Compound Name: Daphnilongeranin C

Cat. No.: B033140 Get Quote

The proper disposal of Daphnilongeranin C, a complex Daphniphyllum alkaloid, is critical to

ensure laboratory safety and environmental protection. This guide provides essential

information for researchers, scientists, and drug development professionals on the appropriate

handling and disposal procedures, based on available safety data.

Chemical and Physical Properties
A summary of the known physical and chemical properties of Daphnilongeranin C is provided

below. Limited data is publicly available, underscoring the need for cautious handling.

Property Data

Molecular Formula C22H29NO3[1]

Molecular Weight 355.5 g/mol [1]

Physical State Not specified, likely solid

Solubility Soluble in DMSO[1]

Purity Typically >98% by HPLC[1]

Storage Recommended storage at -20°C
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While a specific Safety Data Sheet (SDS) for Daphnilongeranin C is not readily available, data

for similar compounds and general prudent laboratory practice dictate the following

precautions.

Potential Hazards:

The toxicological properties of Daphnilongeranin C have not been thoroughly investigated.

Assume the compound is harmful if swallowed, causes skin irritation, and poses a risk of

serious eye damage, similar to other laboratory chemicals with unknown properties.[2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[2]

Skin Protection: Wear protective gloves and a lab coat. Change gloves immediately if they

become contaminated.[2]

Respiratory Protection: Use a certified respirator if working with fine powders or generating

aerosols.

Hand Washing: Wash hands thoroughly after handling.[2]

Step-by-Step Disposal Procedure
The primary directive for the disposal of Daphnilongeranin C is to "Dispose of contents/

container to an approved waste disposal plant"[2]. The following steps provide a procedural

framework to achieve this in a laboratory setting.

Waste Segregation:

Do not mix Daphnilongeranin C waste with other waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Collect all solid waste, including contaminated consumables (e.g., weighing paper, pipette

tips, gloves), in a dedicated, clearly labeled hazardous waste container.
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Collect solutions of Daphnilongeranin C in a separate, compatible, and clearly labeled

hazardous waste container.

Container Labeling:

Label the waste container clearly with "Hazardous Waste," the full chemical name

"Daphnilongeranin C," and the approximate concentration and quantity.

Include any known hazard symbols as a visual warning.

Storage of Waste:

Store the sealed waste container in a designated, secure, and well-ventilated secondary

containment area while awaiting pickup.

Ensure the storage area is away from incompatible materials.

Arrange for Disposal:

Contact your institution's EHS office or a licensed chemical waste disposal contractor to

arrange for the collection and disposal of the waste.

Provide the EHS office or contractor with all necessary information about the waste,

including its composition and any known hazards.

Documentation:

Maintain a record of the amount of Daphnilongeranin C disposed of and the date of

disposal. This is crucial for laboratory inventory and regulatory compliance.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

Daphnilongeranin C.
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Step 1: Waste Segregation
(Solid & Liquid Waste)

Step 2: Proper Labeling
(Chemical Name, Hazards)

Step 3: Secure Storage
(Designated Area, Secondary Containment)

Step 4: Arrange Disposal
(Contact EHS or Contractor)

Step 5: Documentation
(Maintain Disposal Records)

Click to download full resolution via product page

Caption: Logical workflow for the disposal of Daphnilongeranin C.

Disclaimer: This information is intended as a guide and should be supplemented by your

institution's specific safety and disposal protocols. Always consult with your EHS office for

guidance on the proper disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033140#daphnilongeranin-c-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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